Cas no 1291860-92-8 (N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine)

• Product Name: N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine
• CAS No: 1291860-92-8
• MF: C₁₉H₁₉ClN₆O
• MW: 382.84676194191
• CID: 5323095
• Update Time: 2025-10-22

N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• (5-((3-chlorophenyl)amino)-1H-1,2,3-triazol-4-yl)(4-phenylpiperazin-1-yl)methanone
• [5-(3-chloroanilino)-2H-triazol-4-yl]-(4-phenylpiperazin-1-yl)methanone
• {5-[(3-chlorophenyl)amino]-1H-1,2,3-triazol-4-yl}(4-phenylpiperazin-1-yl)methanone
• STL098934
• N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H19ClN6O/c20-14-5-4-6-15(13-14)21-18-17(22-24-23-18)19(27)26-11-9-25(10-12-26)16-7-2-1-3-8-16/h1-8,13H,9-12H2,(H2,21,22,23,24)
• InChI Key： JXHSZRVAFRJTIW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1C(C(N2CCN(C3C=CC=CC=3)CC2)=O)=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 495
• XLogP3: 4
• Topological Polar Surface Area: 77.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine

N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine (CAS 1291860-92-8): A Comprehensive Overview

N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine (CAS 1291860-92-8) is a novel and highly specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities and pharmaceutical relevance. The presence of both chlorophenyl and phenylpiperazine moieties in its structure makes it particularly interesting for researchers exploring new chemical entities.

The molecular structure of N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine combines several pharmacologically important fragments. The 1,2,3-triazole core is a well-known heterocyclic scaffold that has demonstrated remarkable stability and versatility in medicinal chemistry. Recent studies have shown that compounds containing this core often exhibit enhanced bioavailability and metabolic stability, making them attractive candidates for drug development. The 3-chlorophenyl group contributes to the compound's lipophilicity, potentially influencing its membrane permeability and target binding affinity.

In the context of current research trends, N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine has been investigated for its potential as a protein-protein interaction modulator. With the growing interest in targeted therapies and precision medicine, researchers are particularly focused on small molecules that can selectively interfere with specific biological pathways. The compound's unique structure, featuring both hydrogen bond donors and acceptors, makes it a promising candidate for such applications.

The synthesis of N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine typically involves multi-step organic transformations, often utilizing click chemistry approaches for the triazole ring formation. Recent advances in synthetic methodologies have improved the efficiency of producing this compound, with some protocols achieving yields exceeding 75%. The compound's purity is typically verified using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring its suitability for research applications.

From a physicochemical perspective, CAS 1291860-92-8 exhibits properties that are characteristic of its structural components. The compound is generally stable under standard laboratory conditions, though it should be protected from prolonged exposure to light and moisture. Its solubility profile shows moderate solubility in common organic solvents such as DMSO and DMF, which is particularly important for biological screening assays. The melting point and other thermal properties have been carefully characterized to ensure proper handling and storage.

In the pharmaceutical research arena, N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine has shown promise in preliminary biological evaluations. While specific activity data is often proprietary, compounds with similar structural motifs have demonstrated activity against various biological targets. The phenylpiperazine component, in particular, is known to interact with several neurotransmitter systems, suggesting potential applications in neurological research.

The commercial availability of CAS 1291860-92-8 has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound, typically with purity levels ranging from 95% to 98%. Pricing varies depending on quantity and purity requirements, with most suppliers providing custom synthesis options for bulk quantities. The compound is generally shipped as a solid powder, properly packaged to ensure stability during transport.

From a regulatory standpoint, N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine is currently not listed under any major controlled substance regulations in most jurisdictions. However, researchers should always verify the legal status in their specific location before ordering or working with this compound. Proper laboratory safety protocols should be followed when handling any chemical substance, including the use of appropriate personal protective equipment.

In the broader context of drug discovery, compounds like N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine represent an important class of privileged structures in medicinal chemistry. The combination of multiple pharmacophores in a single molecule allows for the exploration of diverse biological activities. Recent publications have highlighted similar compounds as potential leads for various therapeutic areas, though specific applications for this particular compound remain under investigation.

The future research directions for CAS 1291860-92-8 are likely to focus on structure-activity relationship studies and target identification. With the increasing availability of high-throughput screening facilities and computational modeling tools, researchers can more efficiently explore the potential of this compound. Additionally, the development of novel derivatives through structural modification may lead to compounds with improved pharmacological profiles.

For researchers interested in working with N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine, it's important to consult the available literature and patent databases to understand the current state of knowledge about this compound. Several scientific databases contain references to similar structures, which can provide valuable insights into potential applications and synthetic approaches.

In conclusion, N-(3-chlorophenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine (CAS 1291860-92-8) represents an interesting and potentially valuable chemical entity for pharmaceutical research and development. Its unique structural features combine elements known to confer biological activity, making it a compelling subject for further investigation. As research in this area continues to advance, we may see more definitive applications emerge for this specific compound and its derivatives.